Cas no 10256-07-2 (Propanediamide, 2-ethyl-N,N'-diphenyl-)

• Product Name: Propanediamide, 2-ethyl-N,N'-diphenyl-
• CAS No: 10256-07-2
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 1132945
• PubChem ID: 2786218
• Update Time: 2025-04-20

Propanediamide, 2-ethyl-N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Propanediamide, 2-ethyl-N,N'-diphenyl-
• SCHEMBL14853295
• 10256-07-2
• DTXSID201290036
• KMNUBJRDLSOZTB-UHFFFAOYSA-N
• 2-Ethyl-N1,N3-diphenylpropanediamide

• Inchi： 1S/C17H18N2O2/c1-2-15(16(20)18-13-9-5-3-6-10-13)17(21)19-14-11-7-4-8-12-14/h3-12,15H,2H2,1H3,(H,18,20)(H,19,21)
• InChI Key： KMNUBJRDLSOZTB-UHFFFAOYSA-N
• SMILES： O=C(C(C(NC1C=CC=CC=1)=O)CC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 282.13694
• Monoisotopic Mass: 282.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2